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Compound of Interest

Compound Name: Cassiaside B2

Cat. No.: B1248537 Get Quote

Essential Safety and Handling Guide for Cassiaside
B2
This guide provides immediate safety, handling, and disposal protocols for Cassiaside B2,

tailored for researchers, scientists, and drug development professionals. The following

procedural information is designed to ensure the safe and effective use of Cassiaside B2 in a

laboratory setting.

Chemical and Physical Properties
The following table summarizes the key quantitative data for Cassiaside B2.

Property Value Source

Molecular Formula C₃₉H₅₂O₂₅ --INVALID-LINK--[1]

Molecular Weight 920.82 g/mol
--INVALID-LINK--[2], --

INVALID-LINK--[1]

CAS Number 218155-40-9 --INVALID-LINK--[3]

Appearance Powder --INVALID-LINK--

Storage Temperature Powder: -20°C --INVALID-LINK--[3]

In Solvent: -80°C --INVALID-LINK--[3]
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Hazard Identification and Personal Protective Equipment
(PPE)
Cassiaside B2 is classified with acute oral toxicity (Category 4) and is very toxic to aquatic life

with long-lasting effects (Category 1)[3]. Adherence to proper PPE protocols is mandatory to

minimize exposure and ensure personal safety.

Hazard Classification GHS Pictogram
Required Personal
Protective Equipment

Acute Toxicity, Oral (Category

4)

Eye Protection: ANSI Z87.1

compliant safety glasses or

chemical splash goggles. A

face shield should be worn if

there is a potential for

splashes.

Acute Aquatic Toxicity

(Category 1)

Hand Protection: Chemical-

resistant gloves (e.g., Nitrile).

Chronic Aquatic Toxicity

(Category 1)

Body Protection: Laboratory

coat.

Respiratory Protection: Use in

a well-ventilated area. If dust

or aerosols may be generated,

use a NIOSH-approved

respirator.

Operational and Disposal Plans
The following sections provide step-by-step guidance for the handling and disposal of

Cassiaside B2.

Experimental Protocol: Safe Handling of Cassiaside B2
This protocol outlines the essential steps for safely handling Cassiaside B2 powder in a

laboratory setting.
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1. Preparation and Precautionary Measures:

Ensure a Safety Data Sheet (SDS) for Cassiaside B2 is accessible.
Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powder form to avoid dust and aerosol formation[3].
Assemble all necessary PPE as specified in the table above.
Locate the nearest eye-wash station and safety shower before beginning work.

2. Weighing and Aliquoting:

When weighing the powder, use an analytical balance inside a fume hood or a ventilated
balance enclosure to minimize inhalation exposure.
Use appropriate tools (e.g., spatula) to handle the powder. Avoid creating dust.
Prepare solutions in a fume hood. Cassiaside B2 is soluble in DMSO, Pyridine, Methanol,
and Ethanol[4].

3. During Operation:

Keep the container tightly sealed when not in use[3].
Avoid contact with skin, eyes, and inhalation of the powder[3].
Do not eat, drink, or smoke in the handling area[3].
Wash hands thoroughly after handling the substance[3].

4. In Case of Exposure:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present. Seek prompt medical attention[3].
Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and
shoes. Seek medical attention[3].
Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek immediate medical attention[3].
Ingestion: Do NOT induce vomiting. Wash out the mouth with water and call a physician or
poison control center immediately[3].

Disposal Plan
All waste containing Cassiaside B2 must be treated as hazardous waste.

1. Waste Collection:
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Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a dedicated,
clearly labeled hazardous waste container.
Collect all liquid waste (e.g., unused solutions) in a separate, sealed, and clearly labeled
hazardous waste container.

2. Disposal Procedure:

Dispose of all Cassiaside B2 waste through an approved waste disposal plant[3].
Follow all local, state, and federal regulations for hazardous waste disposal.
Avoid release to the environment[3]. Due to its high aquatic toxicity, do not pour any
solutions containing Cassiaside B2 down the drain.

Visualized Workflows and Signaling Pathways
To further clarify procedures and mechanisms of action, the following diagrams have been

generated.

Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Cassiaside B2.
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Mechanism of Action: PTP1B Inhibition
Cassiaside B2 is an inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a

negative regulator of the insulin signaling pathway[5][6]. By inhibiting PTP1B, Cassiaside B2
can potentially enhance insulin sensitivity.

Insulin Signaling Pathway
PTP1B Regulation
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Caption: Inhibition of PTP1B by Cassiaside B2 enhances insulin signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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